Ethyl 2-methyl-5-[(2-methylbenzoyl)oxy]-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-(2-methylbenzoyl)oxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H18O5/c1-4-23-20(22)18-13(3)24-17-10-9-14(11-16(17)18)25-19(21)15-8-6-5-7-12(15)2/h5-11H,4H2,1-3H3
• InChI Key: HMXGGJPFTFAVNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OC(=O)C3=CC=CC=C3C)C
• Molecular Formula: C20H18O5
• Molecular Weight: 338.4 g/mol
• CAS No.: 307551-66-2

Description

Ethyl 2-methyl-5-[(2-methylbenzoyl)oxy]-1-benzofuran-3-carboxylate is a chemical compound with the linear formula C20H18O5. It has a molecular weight of 338.363. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C20H18O5. The exact mass of the molecule is 450.14672380 g/mol.

Chemical Reactions Analysis

Ethyl (2-methylbenzoyl)acetate, a β-keto ester, undergoes Co/Mn mediated oxidative coupling reaction with various indole derivatives.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 338.363. It has a complexity of 715 and a topological polar surface area of 65.7 Ų. The compound has 0 hydrogen bond donor count and 5 hydrogen bond acceptor count.

Scientific Research Applications

1. Structural Analysis and Synthesis

Ethyl 2-methyl-5-[(2-methylbenzoyl)oxy]-1-benzofuran-3-carboxylate and its derivatives have been the subject of structural analysis and synthesis studies. For instance, the crystal structure of related compounds has been stabilized by aromatic π–π stacking interactions and various other intermolecular interactions, showcasing the compound's potential in crystallography and molecular interaction studies (Choi et al., 2007), (Choi et al., 2009).

2. Facilitation of Novel Synthesis Pathways

The compound has been used in the synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives, indicating its utility in facilitating new synthetic pathways for potential pharmaceuticals and other organic compounds (Gao et al., 2011).

3. Contribution to Organic Chemistry and Medicinal Studies

Benzofuran derivatives, including those related to this compound, are highlighted for their presence in natural products and their chelating properties. They have been synthesized and studied for various potential applications, showcasing the compound's relevance in the field of organic chemistry and medicinal studies (Thorat et al., 2016).

4. Potential in Antimicrobial Research

Some derivatives of the compound have been synthesized and characterized for antimicrobial screening, indicating its potential applications in developing new antimicrobial agents (Kumari et al., 2019).